N-(2-(4-(thiophen-2-yl)piperidin-1-yl)ethyl)cyclopropanesulfonamide
Description
“N-(2-(4-(thiophen-2-yl)piperidin-1-yl)ethyl)cyclopropanesulfonamide” is a chemical compound. It’s a derivative of piperidine, an essential heterocyclic system used in the production of drugs . Piperidine derivatives are utilized in different ways as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic and/or anticoagulant agents .
Scientific Research Applications
Fungicidal Activity
This compound has shown promising results as a fungicide. Research indicates that derivatives of this compound, such as N-(thiophen-2-yl) nicotinamide , are significant lead compounds for structural optimization, with one derivative, compound 4f, being highlighted as a potential candidate against cucumber downy mildew .
Antibacterial Properties
The antibacterial activity of this compound has been explored, particularly in the synthesis of new derivatives aimed at combating bacterial infections. These studies are crucial in the ongoing fight against antibiotic-resistant bacteria .
Modification of Natural Products
The compound serves as a basis for the modification of natural products. By splicing the nitrogen-containing heterocycle natural molecule nicotinic acid with the sulfur-containing heterocycle thiophene, researchers have designed new derivatives with potential biological activities .
Anti-inflammatory Applications
Thiophene nucleus-containing compounds, which are structurally related to N-(2-(4-(thiophen-2-yl)piperidin-1-yl)ethyl)cyclopropanesulfonamide , have been found to exhibit anti-inflammatory properties. This opens up possibilities for the development of new anti-inflammatory agents .
Serotonin Antagonists
Some derivatives of thiophene have been used as serotonin antagonists and show promise in the treatment of neurological disorders such as Alzheimer’s disease. This suggests that N-(2-(4-(thiophen-2-yl)piperidin-1-yl)ethyl)cyclopropanesulfonamide could be a precursor or a model for developing similar therapeutic agents .
Analysis of Spectral Data
The compound has been used in the analysis of spectral data, particularly in NMR spectroscopy, to understand the structure-activity relationships of fungicidal compounds. This is essential for the design of more effective fungicides .
properties
IUPAC Name |
N-[2-(4-thiophen-2-ylpiperidin-1-yl)ethyl]cyclopropanesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H22N2O2S2/c17-20(18,13-3-4-13)15-7-10-16-8-5-12(6-9-16)14-2-1-11-19-14/h1-2,11-13,15H,3-10H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UWPMNVUITMTTFN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1S(=O)(=O)NCCN2CCC(CC2)C3=CC=CS3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22N2O2S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-(4-(thiophen-2-yl)piperidin-1-yl)ethyl)cyclopropanesulfonamide | |
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